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Compound of Interest

Compound Name: 4-Dodecylphenol

Cat. No.: B094205 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of 4-Dodecylphenol, tailored for researchers, scientists, and drug development professionals.

Adherence to these procedures is critical due to the significant hazards associated with this

chemical.

Warning: 4-Dodecylphenol is classified as a hazardous substance that causes severe skin

burns and eye damage, may damage fertility, and is very toxic to aquatic life with long-lasting

effects.[1][2][3] It is crucial to handle this chemical with care and ensure it does not enter the

environment.[1][4]

Key Hazard and Physical Data
Proper handling and disposal require an understanding of the chemical's properties. The

following table summarizes key quantitative data for 4-Dodecylphenol.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b094205?utm_src=pdf-interest
https://www.benchchem.com/product/b094205?utm_src=pdf-body
https://www.benchchem.com/product/b094205?utm_src=pdf-body
https://www.chemicalbook.com/msds/4-dodecylphenol.pdf
https://www.tcichemicals.com/KR/en/sds/D5681_JP_EN.pdf
https://sasoldcproducts.blob.core.windows.net/documents/Safety%20Datasheets/90c7da5b-8e74_EU_DODECYLPHENOL%20T_EN-US.pdf
https://www.chemicalbook.com/msds/4-dodecylphenol.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/NG-S3071%20English%20SDS%20US.pdf
https://www.benchchem.com/product/b094205?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094205?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number
104-43-8 (p-isomer); 27193-

86-8 (mixture of isomers)
[1]

Molecular Formula C₁₈H₃₀O [5]

Molecular Weight 262.43 g/mol [5]

Appearance Viscous liquid

Flash Point 113 °C (235.4 °F) - closed cup

Density 0.94 g/mL at 25 °C

Oral LD50 (Rat) 2100 mg/kg [6]

Dermal LD50 (Rabbit) > 2,000 mg/kg [3]

Aquatic LC50 (Fish, 96h) 0.14 mg/L (Salmo salar) [2][4]

Experimental Protocols: Waste Handling and
Disposal
This section details the methodologies for safely handling and preparing 4-Dodecylphenol for

disposal. These procedures are designed to minimize exposure and environmental

contamination.

Personal Protective Equipment (PPE) and Handling
Before handling 4-Dodecylphenol or its waste, ensure all safety precautions are understood

and followed.[2]

Engineering Controls: Always handle this chemical in a well-ventilated area, preferably within

a chemical fume hood.[1][6] Facilities must be equipped with an eyewash station and a

safety shower.[6]

Eye and Face Protection: Wear chemical splash goggles and a face shield.[7]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.chemicalbook.com/msds/4-dodecylphenol.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Dodecylphenol
https://pubchem.ncbi.nlm.nih.gov/compound/4-Dodecylphenol
https://www.chemsrc.com/en/cas/104-43-8_112.html
https://sasoldcproducts.blob.core.windows.net/documents/Safety%20Datasheets/90c7da5b-8e74_EU_DODECYLPHENOL%20T_EN-US.pdf
https://www.tcichemicals.com/KR/en/sds/D5681_JP_EN.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/NG-S3071%20English%20SDS%20US.pdf
https://www.benchchem.com/product/b094205?utm_src=pdf-body
https://www.benchchem.com/product/b094205?utm_src=pdf-body
https://www.tcichemicals.com/KR/en/sds/D5681_JP_EN.pdf
https://www.chemicalbook.com/msds/4-dodecylphenol.pdf
https://www.chemsrc.com/en/cas/104-43-8_112.html
https://www.chemsrc.com/en/cas/104-43-8_112.html
http://angenechemical.com/sds/27193-86-8.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094205?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile) and a lab coat or a

complete suit protecting against chemicals.[7]

Respiratory Protection: If there is a risk of generating dust or aerosols, use a NIOSH-

approved P95 or P1 particle respirator.[7] Do not breathe dust, fumes, or mists.[2]

Step-by-Step Disposal Procedure
Disposal must be conducted in strict accordance with federal, state, and local regulations.[6]

This material should be disposed of as hazardous waste.

Waste Collection:

Collect all 4-Dodecylphenol waste, including contaminated materials, in a designated and

compatible container.[1]

Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.

Avoid disposing of this chemical down the drain, as it is very toxic to aquatic life.[1][4]

Containerization:

Use a suitable, sealable, and clearly labeled container for the waste.[1] The container

must be in good condition and compatible with the chemical.

Ensure the container is kept tightly closed when not in use.[6]

Labeling:

Clearly label the waste container with the words "Hazardous Waste".[8]

The label must also include the full chemical name ("4-Dodecylphenol"), the associated

hazards (e.g., "Corrosive," "Toxic," "Environmental Hazard"), and the accumulation start

date.[1][8]

Storage:
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Store the sealed waste container in a designated, secure area away from incompatible

materials.[6]

The storage area should be cool, dry, and well-ventilated.[6]

Store locked up.[1][2]

Final Disposal:

Arrange for pickup and disposal through a licensed professional waste disposal service or

your institution's EHS department.[1][7]

The material may be sent to a licensed chemical destruction plant or disposed of via

controlled incineration with flue gas scrubbing.[1]

Accidental Release Measures
In the event of a spill, follow these emergency procedures immediately:

Evacuate: Evacuate non-essential personnel from the spill area.[1]

Ventilate: Ensure the area is well-ventilated.[6]

Contain Spill: Prevent the spill from spreading or entering drains and waterways.[1][6]

Absorb: Absorb the spill with an inert, non-combustible material such as vermiculite, sand, or

earth.[6]

Collect: Carefully sweep or shovel the absorbed material into a suitable, closed container for

disposal.[1][7] Use non-sparking tools.[1]

Decontaminate: Clean the spill area thoroughly.

Dispose: Treat all spill cleanup materials as hazardous waste and dispose of them according

to the procedures outlined above.

Mandatory Visualization
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The following diagram illustrates the decision-making workflow for the proper disposal of 4-
Dodecylphenol waste.

Preparation & Handling

Waste Collection & Segregation

Disposal Pathway

Start: 4-Dodecylphenol Waste Generated

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in Well-Ventilated Area
(Fume Hood)
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Sealable Waste Container

Collect Waste Material

Label Container:
'Hazardous Waste'
'4-Dodecylphenol'

Hazards

Accidental Spill?

Follow Spill Protocol:
Contain, Absorb, Collect
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Store Sealed Container
in Designated, Secure Area

No

Contact EHS for Pickup
by Licensed Disposal Service

End: Waste Disposed
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Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 4-Dodecylphenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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